Cas no 1334146-36-9 (6-aminonorpinane-3-carboxylic acid)

• Product Name: 6-aminonorpinane-3-carboxylic acid
• CAS No: 1334146-36-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD19686523
• CID: 5158973
• Update Time: 2026-03-04

6-aminonorpinane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-aminobicyclo[3.1.1]heptane-3-carboxylic acid
• 6-aminobicyclo[3.1.1]heptane-3-carboxylicacid
• 6-aminonorpinane-3-carboxylic acid

• MDL： MFCD19686523
• Inchi： 1S/C8H13NO2/c9-7-4-1-5(7)3-6(2-4)8(10)11/h4-7H,1-3,9H2,(H,10,11)
• InChI Key： IDMDTRWZYANLBK-UHFFFAOYSA-N
• SMILES： OC(C1CC2CC(C1)C2N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3

Additional information on 6-aminonorpinane-3-carboxylic acid

6-Aminonorpinane-3-Carboxylic Acid: A Comprehensive Overview

The compound 6-aminonorpinane-3-carboxylic acid, identified by the CAS number 1334146-36-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to 6-aminonorpinane-3-carboxylic acid.

The molecular structure of 6-aminonorpinane-3-carboxylic acid is characterized by a norpinane skeleton, which is a bicyclic framework consisting of a six-membered ring fused with a five-membered ring. The presence of an amino group (-NH2) at the 6-position and a carboxylic acid group (-COOH) at the 3-position imparts unique chemical properties to this compound. These functional groups not only influence the molecule's reactivity but also play a crucial role in its biological interactions.

Recent studies have highlighted the potential of 6-aminonorpinane-3-carboxylic acid as a precursor for drug development. Researchers have explored its ability to act as a building block for constructing complex molecules with therapeutic potential. For instance, the amino group can be modified to introduce various substituents, enabling the creation of derivatives with enhanced bioavailability and target specificity.

In terms of synthesis, several methods have been reported for the preparation of 6-aminonorpinane-3-carboxylic acid. One common approach involves the oxidation of suitable precursors followed by functionalization to introduce the amino and carboxylic acid groups. These methods are optimized to ensure high yield and purity, which are critical for downstream applications.

The biological activity of 6-aminonorpinane-3-carboxylic acid has been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent, with promising results in preclinical models. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for exploring novel therapeutic strategies in oncology and neurodegenerative diseases.

From an environmental standpoint, the synthesis and application of 6-aminonorpinane-3-carboxylic acid are designed to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, ensuring sustainability while maintaining high standards of quality.

In conclusion, 6-Aminonorpinane-3-Carboxylic Acid (CAS No. 1334146-36-9) represents a versatile molecule with vast potential across multiple scientific domains. Its structural uniqueness, coupled with recent advancements in synthesis and application, positions it as a key player in future research and development endeavors.